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Compound of Interest

Compound Name:
(4-Bromonaphthalen-1-

yl)methanol

Cat. No.: B1281211 Get Quote

An In-depth Technical Guide on the Safety and Handling of (4-Bromonaphthalen-1-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It

is not a substitute for a manufacturer-supplied Safety Data Sheet (SDS). All laboratory work

should be conducted with a thorough understanding of the potential hazards and in compliance

with institutional and regulatory safety standards.

Introduction
(4-Bromonaphthalen-1-yl)methanol is an organic compound featuring a naphthalene core

substituted with both a bromine atom and a hydroxymethyl group.[1] Its molecular formula is

C₁₁H₉BrO, and it has a molecular weight of 237.09 g/mol .[1] This bifunctional molecule serves

as a valuable intermediate in organic synthesis, providing two reactive sites for further chemical

transformations. The presence of the naphthalene scaffold, a common feature in many

biologically active molecules, makes this compound and its derivatives of interest in medicinal

chemistry and pharmaceutical development, particularly in anti-cancer research.[1][2]

Chemical and Physical Properties
The fundamental properties of (4-Bromonaphthalen-1-yl)methanol are summarized below.
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Property Value Source

IUPAC Name
(4-bromonaphthalen-1-

yl)methanol
[1]

CAS Number 56052-26-7 [1][3]

Molecular Formula C₁₁H₉BrO [1][3]

Molecular Weight 237.09 g/mol [1][3]

Appearance White solid [3]

SMILES
C1=CC=C2C(=C1)C(=CC=C2

Br)CO
[1]

InChI Key
QAZWQAUUZFJKMU-

UHFFFAOYSA-N
[1]

Hazard Identification and Safety Precautions
A specific Safety Data Sheet (SDS) for (4-Bromonaphthalen-1-yl)methanol is not readily

available. The following hazard information is extrapolated from data on structurally similar

compounds, such as brominated aromatic compounds and aromatic alcohols.[4][5][6] Users

must exercise caution and handle the substance as potentially hazardous.

GHS Hazard Classification (Anticipated)
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Source: Extrapolated from GHS classifications for similar compounds like (4-Bromothiophen-2-

yl)methanol and 4-Bromonaphthalen-1-ol.[4][5]
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Precautionary Statements and First Aid
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4]

P264
Wash skin thoroughly after

handling.[4]

P270
Do not eat, drink or smoke

when using this product.[7]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER or doctor if

you feel unwell.[7]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[4]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[4]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[4]

P405 Store locked up.[4]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[4]
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Personal Protective Equipment (PPE)
Proper engineering controls, such as a chemical fume hood, should be the primary means of

controlling exposure.

Protection Specification

Eye/Face

Safety glasses with side-shields or chemical

goggles conforming to EN166 or NIOSH

standards.[8]

Skin

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber, butyl rubber). A lab coat or other

protective clothing is required to prevent skin

contact.[4][9]

Respiratory

If dust or aerosols are generated, use a NIOSH-

approved respirator with an appropriate

particulate filter.[8]

Handling, Storage, and Disposal
Aspect Guideline

Handling

Use only in a well-ventilated area, preferably a

chemical fume hood.[4] Avoid contact with skin,

eyes, and clothing. Avoid dust formation. Wash

hands thoroughly after handling.[4] Keep away

from heat, sparks, and open flames.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible

substances such as strong oxidizing agents.[4]

[8]

Disposal

Disposal must be in accordance with all

applicable federal, state, and local regulations.

Chemical waste generators must determine if a

discarded chemical is classified as hazardous

waste.[4]
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Reactivity and Synthetic Applications
(4-Bromonaphthalen-1-yl)methanol is a versatile synthetic intermediate due to its two distinct

functional groups.[1] The hydroxymethyl group can undergo oxidation to form the

corresponding aldehyde or carboxylic acid, participate in esterification reactions with carboxylic

acids, or be converted to a leaving group for nucleophilic substitution.[1] The bromine atom on

the aromatic ring can be substituted or used in cross-coupling reactions to form new carbon-

carbon or carbon-heteroatom bonds.[1]

Synthetic Utility of (4-Bromonaphthalen-1-yl)methanol

(4-Bromonaphthalen-1-yl)methanol

Oxidation

e.g., PCC, DMP

Esterification

R-COOH, Acid Cat.

Nucleophilic
Substitution (at -CH2OH)

e.g., SOCl2 then Nu-

Cross-Coupling
(at C-Br)

e.g., Pd catalyst

4-Bromo-1-naphthaldehyde Ester Derivatives Ether/Amine Derivatives Aryl/Alkyl Naphthalenes

Click to download full resolution via product page

Caption: Key reaction pathways for (4-Bromonaphthalen-1-yl)methanol.

Experimental Protocols
Synthesis of (4-Bromonaphthalen-1-yl)methanol
This protocol describes the reduction of 4-bromonaphthalene-1-carboxylic acid to yield the

target alcohol.[3]

Materials:
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4-bromonaphthalene-1-carboxylic acid (1.00 equiv)

Tetrahydrofuran (THF), anhydrous

Borane-THF complex (BH₃·THF) (2.00 equiv)

Hydrochloric acid (HCl) solution

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous sodium sulfate

n-Hexane

Procedure:

In a 250-mL 3-necked round-bottom flask, dissolve 4-bromonaphthalene-1-carboxylic acid

(e.g., 7 g, 27.88 mmol) in anhydrous tetrahydrofuran (200 mL).[3]

With stirring, add the borane-THF complex (e.g., 55.7 mL of 1M solution) dropwise to the

solution.[3]

Allow the resulting solution to stir overnight at room temperature.[3]

Quench the reaction by the careful addition of hydrochloric acid solution until the pH is

adjusted to 6.[3]

Dilute the solution with ethyl acetate (200 mL).[3]

Wash the organic layer sequentially with brine (3 x 100 mL).[3]

Dry the organic phase over anhydrous sodium sulfate and then concentrate it under vacuum.

[3]

Wash the resulting residue with n-hexane (30 mL) to yield (4-bromonaphthalen-1-
yl)methanol as a white solid (Typical yield: ~95%).[3]
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Start

1. Dissolve 4-bromonaphthalene-
1-carboxylic acid in THF

2. Add BH3-THF dropwise
and stir overnight at RT

3. Quench with HCl
to pH 6

4. Dilute with Ethyl Acetate
& Wash with Brine

5. Dry organic phase
(Na2SO4) & Concentrate

6. Wash residue with
n-Hexane

Product: (4-Bromonaphthalen-1-yl)methanol
(White Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of (4-Bromonaphthalen-1-yl)methanol.

Biological and Toxicological Information
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Biological Activity
While specific, extensive research on the biological activity of (4-Bromonaphthalen-1-
yl)methanol is limited, its structural motifs are significant in medicinal chemistry. The

naphthalene core is a key component in numerous compounds with diverse pharmacological

properties.[1] The presence of a bromine atom can enhance lipophilicity, potentially improving

bioavailability, while the hydroxymethyl group offers a site for hydrogen bonding and further

derivatization.[1] Derivatives of this compound are considered to have potential in

pharmaceutical development, especially in anti-cancer research.[1][2]

Toxicological Data
No specific toxicological data (e.g., LD₅₀, LC₅₀) for (4-Bromonaphthalen-1-yl)methanol were

found in the reviewed literature. The toxicological properties have not been fully investigated.[8]

Based on related structures, the compound should be handled as harmful if swallowed and as

an irritant to the skin, eyes, and respiratory system.[4][5]

Conclusion
(4-Bromonaphthalen-1-yl)methanol is a key synthetic intermediate with significant potential in

organic synthesis and medicinal chemistry. Due to the lack of a dedicated safety and toxicology

profile, it must be handled with caution, adhering to safety protocols derived from structurally

related compounds. Researchers should use appropriate engineering controls and personal

protective equipment to minimize exposure. The detailed synthesis protocol provided enables

its preparation for further investigation into its chemical reactivity and potential biological

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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